Cas no 118081-34-8 (Ceftibuten dihydrate)
Ceftibuten (sch-39720) dihydrate is a cephalosporin with oral activity. It has strong antibacterial activity against a variety of gram negative and some gram positive pathogens in vitro
Ceftibuten dihydrate structure
Ceftibuten dihydrate Properties
Names and Identifiers
-
- Ceftibuten dihydrate
- Sch-39720
- (+)-(6R,7R)-7-[2-(2-Amino-1,3-thiazol-4-yl)-4-carboxy-2-butenamide]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid dihydrate
- Sch-39720 dihydrate
- (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid,dihydrate
- Cetb
- Cedax
- D02121
- Seftem
- Cedax-13C3
- Cedax (tn)
- S 7432-13C3
- Seftem (tn)
- Ceftibuten (jp15)
- Ceftibuten (dihydrate)
- ceftibuten.2H2O
- Isocef
- 62F4443RWP
- Ceftibuten hydrate
- (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-5-hydroxy-5-oxopent-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid dihydrate
- 7beta-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino}-3,4-didehydrocepham-4-carboxylic acid--water(1/2)
- (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino}-8-oxo-5-thia-1-azab
- (6R,7R)-7-(((Z)-2-(2-amino-1,3-thiazol-4-yl)-5-hydroxy-5-oxopent-2-enoyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid dihydrate
- SCHEMBL159144
- CEFTIBUTEN DIHYDRATE [VANDF]
- Q27116185
- CEFTIBUTEN DIHYDRATE [MI]
- CEFTIBUTEN DIHYDRATE [WHO-DD]
- HY-B0698A
- CEFTIBUTEN HYDRATE [JAN]
- Ceftibuten hydrate (JP17)
- (6R,7R)-7-((Z)-2-(2-Aminothiazol-4-yl)-4-carboxybut-2-enamido)-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid dihydrate
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((2-(2-AMINO-4-THIAZOLYL)-4-CARBOXY-1-OXO-2-BUTENYL)AMINO)-8-OXO-, DIHYDRATE, (6R-(6.ALPHA.,7.BETA.(Z)))-
- 1ST162942W
- 118081-34-8
- (6R,7R)-7-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl)amino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid--water (1/2)
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-((2-(2-AMINO-4-THIAZOLYL)-4-CARBOXY-1-OXO-2-BUTENYL)AMINO)-8-OXO-, DIHYDRATE, (6R-(6alpha,7beta(Z)))-
- (6R,7R)-7-((2Z)-2-(2-Aminothiazol-4-yl)-4-carboxybut-2-enoylamino)-8-oxo-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid dihydrate
- AKOS025149353
- CHEBI:34618
- CEFTIBUTEN DIHYDRATE [ORANGE BOOK]
- MFCD08141796
- CCG-269195
- A803878
- (6R,7R)-7-{[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino}-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid--water (1/2)
- cis-Ceftibuten dihydrate
- 7beta-(((2Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl)amino)-3,4-didehydrocepham-4-carboxylic acid--water(1/2)
- UNII-62F4443RWP
- CS-4518
- (6R,7R)-7-[[(Z)-2-(2-amino-1,3-thiazol-4-yl)-4-carboxybut-2-enoyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid;dihydrate
- s3623
- DA-51758
- CEFTIBUTEN DIHYDRATE
- Seftem (TN)
- Cedax (TN)
- Ceftibuten hydrate (JP18)
- CETB
- +Expand
-
- MFCD00864918
- SSWTVBYDDFPFAF-DKOGRLLHSA-N
- 1S/C15H14N4O6S2.2H2O/c16-15-17-7(5-27-15)6(1-2-9(20)21)11(22)18-10-12(23)19-8(14(24)25)3-4-26-13(10)19;;/h1,3,5,10,13H,2,4H2,(H2,16,17)(H,18,22)(H,20,21)(H,24,25);2*1H2/b6-1-;;/t10-,13-;;/m1../s1
- S1C([H])([H])C([H])=C(C(=O)O[H])N2C([C@]([H])([C@@]12[H])N([H])C(/C(=C(/[H])\C([H])([H])C(=O)O[H])/C1=C([H])SC(N([H])[H])=N1)=O)=O.O([H])[H].O([H])[H]
Computed Properties
- 446.05700
- 6
- 12
- 6
- 446.05660589g/mol
- 29
- 755
- 0
- 2
- 0
- 1
- 0
- 3
- 219
Experimental Properties
- 0.73320
- 234.92000
- 966.4°C at 760 mmHg
- >180°C (dec.)
- No data available
- No data available
- 生物体外In Vitro:DMSO溶解度≥ 35 mg/mL(78.39 mM)*"≥" means soluble可溶, but saturation unknown溶解度未知.
- No data available
Ceftibuten dihydrate Price
Ceftibuten dihydrate Suppliers
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Ceftibuten dihydrate Related Literature
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Hong-Gu Jang,Wook Song,Jun Yeob Lee,Seok-Ho Hwang RSC Adv., 2015,5, 17030-17033
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2. One-pot synthesis of conjugated triphenylamine macrocycles and their complexation with fullerenes†Ying-Bo Lu,Shinji Kanehashi,Kazushi Minegishi,Shu-Ping Wang,Jin Cheng,Kenji Ogino,Shijun Li RSC Adv., 2021,11, 33431-33437
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Ana C. Trindade,João P. Canejo,Pedro Brogueira,Maria Helena Godinho J. Mater. Chem., 2012,22, 22044-22049
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Patrick Davidson,Marianne Impéror-Clerc J. Mater. Chem., 2011,21, 18191-18194
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Noorbasha N. Meeravali,R. Manjusha,Sunil Jai Kumar J. Anal. At. Spectrom., 2014,29, 2168-2175
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David L. Davies,Francesco Lelj,Mark P. Lowe,Karl S. Ryder,Kuldip Singh,Shalini Singh Dalton Trans., 2014,43, 4026-4039
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Fangfang Zhang,Shilie Pan,Zhihua Yang,Jian Han,Min Zhang,Shujuan Han J. Mater. Chem. C, 2014,2, 667-674
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Ping Liang,Qing Li,Zhan Wu,Jian-Hui Jiang,Ru-Qin Yu Analyst, 2016,141, 3989-3992
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Niranjan Kumar Namelikonda,Roman Manetsch Chem. Commun., 2012,48, 1526-1528
Recommended suppliers
Amadis Chemical Company Limited
(CAS:118081-34-8)Ceftibuten dihydrate
99%/99%
50mg/100mg
213.0/288.0